Cas no 2680659-32-7 (benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate)

• Product Name: benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate
• CAS No: 2680659-32-7
• MF: C₁₃H₁₉N₃O₄S
• MW: 313.372661828995
• CID: 5632084
• PubChem ID: 165939252
• Update Time: 2025-10-29

benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate
• 2680659-32-7
• EN300-28292637

• Inchi： 1S/C13H19N3O4S/c1-15(2)21(18,19)16(12-8-14-9-12)13(17)20-10-11-6-4-3-5-7-11/h3-7,12,14H,8-10H2,1-2H3
• InChI Key： BVUQCUOZRPEAEG-UHFFFAOYSA-N
• SMILES： S(N(C)C)(N(C(=O)OCC1C=CC=CC=1)C1CNC1)(=O)=O

Computed Properties

• Exact Mass: 313.10962727g/mol
• Monoisotopic Mass: 313.10962727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 451
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.3Ų

Additional information on benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate

Introduction to Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate (CAS No. 2680659-32-7)

Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate, a compound with the chemical identifier CAS No. 2680659-32-7, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug development and medicinal chemistry. The unique structural features of this molecule, particularly the presence of an azetidine ring and a dimethylsulfamoyl group, contribute to its distinctive chemical properties and biological activities.

The azetidine ring, a five-membered heterocyclic amine, is known for its ability to mimic natural amino acid structures, which makes it a valuable scaffold in the design of bioactive molecules. In contrast, the dimethylsulfamoyl moiety introduces a polar and charged functional group that can enhance the solubility and binding affinity of the compound. These structural elements combine to create a molecule with potential therapeutic benefits, particularly in the areas of inflammation and pain management.

Recent research has highlighted the importance of sulfamoyl derivatives in medicinal chemistry due to their broad spectrum of biological activities. Sulfamoyl groups are known to exhibit inhibitory effects on various enzymes and receptors, making them attractive candidates for the development of novel therapeutic agents. The combination of these functionalities in Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate suggests that it may possess significant pharmacological properties.

One of the most promising applications of this compound is in the treatment of chronic inflammatory diseases. Studies have shown that sulfamoyl derivatives can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The azetidine ring further enhances this potential by providing a stable scaffold that can interact with biological targets in a specific manner. This dual functionality makes Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate a compelling candidate for further investigation.

In addition to its anti-inflammatory properties, this compound has also shown promise in preclinical studies as a potential analgesic agent. The ability of sulfamoyl groups to interact with pain signaling pathways has been well-documented, and the unique structure of Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate may offer improved efficacy and reduced side effects compared to existing analgesics. Further research is needed to fully elucidate its mechanism of action and optimize its pharmacological profile.

The synthesis of Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the azetidine ring typically involves cyclization reactions, while the attachment of the dimethylsulfamoyl group requires nucleophilic substitution or other coupling strategies. Advanced synthetic techniques such as transition metal catalysis have been employed to improve efficiency and selectivity in these reactions.

The pharmacokinetic properties of this compound are also an area of active investigation. Understanding how Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate is absorbed, distributed, metabolized, and excreted is crucial for determining its potential as a therapeutic agent. Preliminary studies suggest that the compound exhibits reasonable oral bioavailability and undergoes metabolic pathways that can be further explored to enhance its therapeutic window.

One particularly interesting aspect of this molecule is its potential for selective targeting. The combination of the azetidine ring and dimethylsulfamoyl group may allow it to interact with specific biological targets while minimizing off-target effects. This selectivity is highly desirable in drug development as it can reduce side effects and improve overall efficacy. Further structural modifications may be necessary to optimize this property.

Recent advances in computational chemistry have also provided new tools for analyzing the interactions between Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate and biological targets. Molecular modeling techniques can predict how this compound binds to enzymes and receptors, providing valuable insights into its mechanism of action. These computational studies can guide experimental efforts and accelerate the discovery process.

The future prospects for Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate are promising, with several avenues for further research opening up. Investigating its interactions with various biological targets will be crucial for understanding its full therapeutic potential. Additionally, exploring new synthetic routes could lead to more efficient production methods and lower costs for future clinical applications.

In conclusion, Benzyl N-(azetidin-3-yl)-N-(dimethylsulfamoyl)carbamate (CAS No. 2680659-32-7) represents a significant advancement in pharmaceutical chemistry with potential applications in anti-inflammatory and analgesic therapies. Its unique structural features make it an attractive candidate for further investigation, and recent research suggests that it may offer improved efficacy compared to existing treatments. As our understanding of biological pathways continues to grow, compounds like this one will play an increasingly important role in the development of novel therapeutics.